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Compound of Interest

Compound Name: L-(+)-Ampicillin-d5

Cat. No.: B15556349

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core structural distinctions between L-(+)-
Ampicillin-d5 and its non-deuterated counterpart, ampicillin. Designed for researchers,
scientists, and drug development professionals, this document provides a comprehensive
overview of their physicochemical properties, the analytical techniques used for their
characterization, and the practical implications of isotopic labeling.

Introduction: The Significance of Isotopic Labeling

Ampicillin is a widely utilized broad-spectrum 3-lactam antibiotic. The introduction of stable
isotopes, such as deuterium (2H or D), into its molecular structure to create L-(+)-Ampicillin-
d5, offers a powerful tool for a variety of scientific applications. The primary use of L-(+)-
Ampicillin-d5 is as an internal standard in quantitative bioanalytical assays, particularly those
employing mass spectrometry. Its structural and chemical similarity to ampicillin, combined with
a distinct mass difference, allows for precise and accurate quantification of the parent drug in
complex biological matrices.

Core Structural Differences

The fundamental structural difference between L-(+)-Ampicillin-d5 and ampicillin lies in the
isotopic composition of the phenyl side chain. In L-(+)-Ampicillin-d5, the five hydrogen atoms
on the phenyl ring are replaced with five deuterium atoms.[1][2] This substitution does not alter
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the core B-lactam ring or the aminopenicillanic acid backbone, thus preserving the chemical
reactivity and biological activity of the molecule.

The following diagram illustrates this key structural modification:
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LC-MS/MS Experimental Workflow
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Ampicillin: L-(+)-Ampicillin-d5:
[M+H]* at m/z 350.1 [M+D]* at m/z 355.1
Fragment at m/z 106.1 Fragment at m/z 111.1
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NMR Spectral Analysis Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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